4-Bromo-3,5-dimethylpyridine
Cat. No. B1290125
Key on ui cas rn:
201286-65-9
M. Wt: 186.05 g/mol
InChI Key: HYZVAVYBDNKXDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([CH3:9])[cH:4][n:5][cH:6][c:7]1[CH3:8].[CH2:10]([Li:11])[CH2:12][CH2:13][CH3:14].[CH3:20][CH2:21][CH2:22][CH2:23][CH2:24][CH3:25].[O:15]=[CH:16][N:17]([CH3:18])[CH3:19]>>[c:2]1([CH:16]=[O:15])[c:3]([CH3:9])[cH:4][n:5][cH:6][c:7]1[CH3:8]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cncc(C)c1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCCC
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1cncc(C)c1C=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
